Cas no 1779345-41-3 (Methyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate
• CAS No: 1779345-41-3
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• CID: 4826498
• PubChem ID: 84684254
• Update Time: 2026-02-27

Methyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate
• Methyl 3-bromo-4-methyl-1H-pyrazole-5-carboxylate
• 1779345-41-3
• E89155
• Methyl5-bromo-4-methyl-1H-pyrazole-3-carboxylate
• MFCD30528734

• Inchi： 1S/C6H7BrN2O2/c1-3-4(6(10)11-2)8-9-5(3)7/h1-2H3,(H,8,9)
• InChI Key： MYXBGWOVGGXULH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C(=O)OC)=NN1

Computed Properties

• Exact Mass: 217.96909g/mol
• Monoisotopic Mass: 217.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55

Additional information on Methyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate

Methyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate: A Comprehensive Overview

Methyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate, with the CAS number 1779345-41-3, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with bromine and methyl groups, making it a valuable building block for various chemical transformations.

The pyrazole moiety in Methyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate is a heterocyclic aromatic compound with two nitrogen atoms in the ring. This structure imparts the compound with interesting electronic properties, making it suitable for applications in drug design and as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and antitumor agents.

One of the key features of Methyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate is its reactivity under various synthetic conditions. The bromine substituent on the pyrazole ring serves as an excellent leaving group, enabling nucleophilic substitutions and other transformations. This property has been exploited in the synthesis of diverse derivatives, including those with potential pharmacological activity. For instance, researchers have reported the use of this compound in the construction of pyrazole-based inhibitors targeting specific enzymes involved in disease pathways.

The methyl group at position 4 of the pyrazole ring adds to the compound's stability and reactivity profile. This substitution pattern has been shown to influence the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems. Additionally, the carboxylate ester functionality at position 3 provides flexibility in further chemical modifications, such as hydrolysis to yield free carboxylic acids or coupling reactions to form amides.

Recent advancements in synthetic methodologies have further expanded the utility of Methyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate. For example, its use in click chemistry reactions has enabled the rapid assembly of complex molecular architectures. Moreover, its application in organocatalysis has been explored, where it serves as a substrate for enantioselective transformations mediated by chiral catalysts.

In terms of applications, Methyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate has found utility in materials science as well. Its incorporation into polymer systems has been investigated for potential use in optoelectronic devices due to its unique electronic properties. Furthermore, its role as a ligand in metal coordination chemistry has opened avenues for its use in catalysis and sensing applications.

The synthesis of Methyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate typically involves multi-step processes that highlight its versatility as an intermediate. Starting from simple precursors like aldehydes or ketones, chemists employ various coupling reactions and functional group transformations to assemble this compound. The availability of efficient synthetic routes ensures that this compound remains accessible for both academic and industrial research.

In conclusion, Methyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and synthetic accessibility make it an indispensable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond.